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Compound of Interest

Compound Name: 2-(Phenylthio)benzoic acid

Cat. No.: B072160 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-(Phenylthio)benzoic Acid

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensuring both personal safety and the integrity of

experimental outcomes. This guide provides a comprehensive overview of the safety and

handling protocols for 2-(Phenylthio)benzoic acid, a versatile bifunctional organic compound

utilized in synthetic organic and medicinal chemistry research.[1] This document is intended to

serve as a technical resource, offering in-depth information on the compound's properties,

hazards, and the necessary precautions for its safe use in a laboratory setting.

Compound Profile and Research Applications
2-(Phenylthio)benzoic acid (CAS No. 1527-12-4) is a molecule featuring a benzoic acid

scaffold substituted at the 2-position with a phenylthio group.[1] This unique structure makes it

a valuable intermediate in the synthesis of various sulfur and oxygen-containing heterocycles

and a building block for potentially pharmacologically active molecules.[1] Its derivatives have

been explored for a range of biological activities, including antimicrobial and anticancer

properties.[1] Given its role in the development of novel therapeutics, a thorough understanding

of its safety profile is essential for all personnel who may handle it.

Hazard Identification and Classification
While comprehensive toxicological data for 2-(Phenylthio)benzoic acid is not extensively

documented, information from available Safety Data Sheets (SDS) and related compounds

allows for a thorough hazard assessment. The primary hazards are associated with irritation

and potential harm upon ingestion or repeated exposure.
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GHS Hazard Statements (based on related compounds and available data):

Causes skin irritation.[2][3]

Causes serious eye damage/irritation.[2][3]

May be harmful if swallowed.[4]

May cause respiratory irritation.[5]

May cause damage to organs through prolonged or repeated exposure.[2]

It is crucial to handle this compound with the assumption that it is hazardous and to take all

necessary precautions to avoid direct contact.

Physicochemical Properties
A summary of the key physicochemical properties of 2-(Phenylthio)benzoic acid is provided in

the table below. This information is critical for understanding its behavior under various

experimental conditions and for safe storage.

Property Value Source

CAS Number 1527-12-4 [6][7][8]

Molecular Formula C13H10O2S [6][7][8]

Molecular Weight 230.28 g/mol [6][7][8]

Appearance
White to off-white crystalline

powder
[9]

Melting Point 122 °C [9]

Boiling Point 249 °C [9]

Solubility Slight solubility in water [9]

Storage Temperature
Room temperature, in a dry,

well-ventilated area
[10]
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Safe Handling and Storage
Adherence to proper handling and storage protocols is the most effective way to minimize risks

associated with 2-(Phenylthio)benzoic acid.

Handling:

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood, to

minimize dust generation and inhalation.[3][11]

Personal Hygiene: Wash hands thoroughly after handling.[2][3][11][12] Do not eat, drink, or

smoke in areas where the chemical is handled or stored.[2][4]

Avoiding Contact: Avoid contact with skin, eyes, and clothing.[2][9] Avoid breathing dust.[2][9]

[11]

Storage:

Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated

place.[2][13]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[2]

[9]

Hygroscopicity: The product may be slightly hygroscopic and should be stored in a dry

environment to prevent caking.[9]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and appropriate PPE are essential to prevent exposure.

Engineering Controls: Ensure adequate ventilation. Safety showers and eyewash stations

should be readily available.[9]

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[5][12] Standard EN

166 (EU) or NIOSH (US) approved eye protection is recommended.[12]
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Skin Protection: Wear impervious clothing and chemical-resistant gloves (e.g., nitrile rubber).

[9][12] Gloves should be inspected before use.[12] Contaminated clothing should be

removed and washed before reuse.[2][12]

Respiratory Protection: If dust is generated and exposure limits may be exceeded, a

NIOSH/MSHA approved respirator should be used.[4][9]

Emergency Procedures
In the event of an emergency, prompt and correct action is crucial.

First-Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[6][14][15]

Skin Contact: Immediately remove contaminated clothing and wash the affected skin with

plenty of soap and water for at least 15 minutes.[2][6][9][11][16] Seek medical attention if

irritation persists.[2][3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[2][6][9][11][16] Remove contact lenses if present and easy to do.[2][12] Seek

immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[2][6] Rinse the mouth with water and drink 2-4 cupfuls of

milk or water.[11] Never give anything by mouth to an unconscious person.[6][15] Call a

physician or poison control center immediately.[6][15]

Firefighting Measures:

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide and carbon dioxide.[2] Dust can form an explosive

mixture with air.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2][6][14][15]
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Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area.[5][6] Avoid dust formation and

breathing vapors or dust.[5][6] Ensure adequate ventilation.[5][6] Wear appropriate PPE.[5]

[6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[4][5][6]

Containment and Cleanup: Sweep up the spilled material and place it in a suitable, closed

container for disposal.[5][9] Avoid creating dust.[5] Ventilate the area and wash the spill site

after material pickup is complete.[11]

Workflow for Accidental Spill Response
The following diagram outlines the logical workflow for responding to a spill of 2-
(Phenylthio)benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072160?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

